[(3aS*,9bS*)-2-{[5-(ethylthio)-2-thienyl]carbonyl}-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol

• IUPAC Name: [(3aS,9bS)-3a-(hydroxymethyl)-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrol-2-yl]-(5-ethylsulfanylthiophen-2-yl)methanone
• InChI: InChI=1S/C19H21NO3S2/c1-2-24-17-8-7-16(25-17)18(22)20-9-14-13-5-3-4-6-15(13)23-12-19(14,10-20)11-21/h3-8,14,21H,2,9-12H2,1H3/t14-,19-/m1/s1
• InChI Key: ICTULQPBXZVBLC-AUUYWEPGSA-N
• Canonical SMILES: CCSC1=CC=C(S1)C(=O)N2CC3C4=CC=CC=C4OCC3(C2)CO
• Isomeric SMILES: CCSC1=CC=C(S1)C(=O)N2C[C@@H]3C4=CC=CC=C4OC[C@@]3(C2)CO
• Molecular Formula: C19H21NO3S2
• Molecular Weight: 375.5 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic compounds typically involves multiple steps, including alkylation, reduction, and condensation reactions. For example, N-substituted thienopyrroles were synthesized through alkylation followed by reduction, showing the intricacies involved in creating such compounds (Torosyan et al., 2018). This provides insight into the potential synthetic pathways that might be involved in the creation of the specified compound.

Molecular Structure Analysis

The molecular structure of complex compounds can be elucidated using techniques like X-ray diffraction and DFT studies. For instance, the crystal structure and DFT study of related compounds were performed to confirm their structures and analyze their conformational properties (Huang et al., 2021). Such methods are crucial in understanding the three-dimensional arrangement and electronic structure of the compound .

Chemical Reactions and Properties

Chemical reactions involving similar compounds include self-condensation, cycloaddition, and oxidation reactions, which are influenced by various catalysts and conditions (Mitsumoto & Nitta, 2004). These reactions showcase the reactivity of the compound's functional groups and their potential to undergo transformation under specific conditions.

Physical Properties Analysis

The physical properties of complex organic compounds, including solubility, melting point, and crystalline structure, are often determined using spectroscopic and crystallographic techniques. For example, the inclusion of methanol molecules in the tetrapyridine cavity through hydrogen bonding illustrates the compound's physical interactions and solubility characteristics (Boyd et al., 2006).

Chemical Properties Analysis

The chemical properties, such as reactivity with nucleophiles, electrophilic addition reactions, and the formation of Meisenheimer-like intermediates, can be inferred from studies on similar compounds. The kinetics of reactions with arylthiolates in methanol provides valuable information on the compound's chemical behavior and reaction mechanisms (Hamed, 1997).